1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H14BrFN2O2/c18-12-5-7-13(8-6-12)21-10-11(9-16(21)22)17(23)20-15-4-2-1-3-14(15)19/h1-8,11H,9-10H2,(H,20,23)
• InChI Key: VEXSOUNWTWXYPE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Br)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14BrFN2O2
• Molecular Weight: 377.2 g/mol

Description

1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BFF-122, and it belongs to the class of pyrrolidinecarboxamide derivatives.

Scientific Research Applications

1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. In addition, it has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the development of inflammatory diseases. It has also been shown to induce cell cycle arrest and apoptosis in tumor cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has shown good stability under various conditions. However, its low solubility in water can pose a challenge for certain experiments, and its potential toxicity needs to be taken into consideration.

Future Directions

There are several future directions for the research and development of 1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide. One potential direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases. Furthermore, the development of more efficient synthesis methods and the optimization of its pharmacological properties could also be areas of future research.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-N-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide involves the reaction of 4-bromoaniline with 2-fluorobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with pyrrolidine-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain the final product.